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Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038

A review of available data on the mechanical properties of Meliodent in comparison to other
heat-cured acrylic resins.

A direct comparison of bond strength between different "generations” of Meliodent denture
base resin is not available in the reviewed scientific literature. The terminology of "generations”
is more commonly applied to dentin bonding agents rather than denture base acrylics. The
Meliodent product line includes formulations for different applications, such as Meliodent Heat
Cure, Meliodent Rapid Repair, and Meliodent Orthodontic, not sequential generations for the
same purpose with varying bond strengths.[1][2]

This guide, therefore, provides a comparison of the mechanical properties of Meliodent heat-
cured acrylic resin against other brands, based on available experimental data. The primary
focus of the presented studies is on compressive and flexural strength, which are critical
indicators of a denture base material's durability and resistance to fracture under masticatory
forces.

Quantitative Data Summary

The following table summarizes the key mechanical property data for Meliodent and
comparable heat-cured acrylic resins as reported in the cited studies.
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. Mechanical .
Material Mean Value Standard Deviation
Property
) Compressive Strength
Meliodent 71.9 +5.3
(MPa)
Compressive Strength
Acrosun 85.6 +6.9
(MPa)
Compressive Strength
Acropars 80.6 +6.9
(MPa)
) Transverse Strength
Meliodent 81.55 +1.54
(MPa)
Transverse Strength
Acropars 73.58 +0.6
(MPa)
) Tensile Strength -~
Meliodent 57.8 Not Specified
(MPa)
) ] Tensile Strength »
Bio-D (Acetal Resin) 66.0 Not Specified
(MPa)
SR-lvocap HI ]
o Tensile Strength .
(Injection Moulded 41.9 Not Specified
(MPa)
PMMA)

Table 1. Comparison of the mean compressive, transverse, and tensile strength of Meliodent
with other dental acrylic resins. Data compiled from multiple studies.[3][4][5]

Based on the available data, Meliodent demonstrated a mean compressive strength of 71.9
MPa.[3][6][7][8][9] In a comparative study, Acrosun and Acropars showed higher compressive
strengths of 85.6 MPa and 80.6 MPa, respectively.[3][6][7][8][9] Conversely, another study
found Meliodent to have a higher transverse (flexural) strength of 81.55 MPa compared to
Acropars at 73.58 MPa.[5][10] In terms of tensile strength, a study reported Meliodent at 57.8
MPa, which was lower than acetal resin but higher than an injection-molded PMMA.[4]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://jrdms.dentaliau.ac.ir/browse.php?a_id=310&slc_lang=en&sid=1&ftxt=1&html=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10960503/
https://www.researchgate.net/publication/228614866_An_evaluation_of_the_Flexural_Properties_of_Meliodent_and_Acropars_Heat_Polymerized_Acrylic_Resins
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://jrdms.dentaliau.ac.ir/browse.php?a_id=310&slc_lang=en&sid=1&ftxt=1&html=1
https://jrdms.dentaliau.ac.ir/article-1-310-en.pdf
https://jrdms.dentaliau.ac.ir/browse.php?a_id=310&sid=1&slc_lang=en
http://jrdms.dentaliau.ac.ir/browse.php?a_code=A-10-814-1&slc_lang=en&sid=1
https://www.researchgate.net/publication/357566656_Compressive_Strength_of_Three_Types_of_Heat-Cure_Acrylic_Resins_Acropars_Acrosun_and_Meliodent
https://jrdms.dentaliau.ac.ir/browse.php?a_id=310&slc_lang=en&sid=1&ftxt=1&html=1
https://jrdms.dentaliau.ac.ir/article-1-310-en.pdf
https://jrdms.dentaliau.ac.ir/browse.php?a_id=310&sid=1&slc_lang=en
http://jrdms.dentaliau.ac.ir/browse.php?a_code=A-10-814-1&slc_lang=en&sid=1
https://www.researchgate.net/publication/357566656_Compressive_Strength_of_Three_Types_of_Heat-Cure_Acrylic_Resins_Acropars_Acrosun_and_Meliodent
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://www.researchgate.net/publication/228614866_An_evaluation_of_the_Flexural_Properties_of_Meliodent_and_Acropars_Heat_Polymerized_Acrylic_Resins
https://www.researchgate.net/publication/228614866_An_evaluation_of_the_Flexural_Properties_of_Meliodent_and_Acropars_Heat_Polymerized_Acrylic_Resins/fulltext/000079850cf23f86393cf48b/An-evaluation-of-the-Flexural-Properties-of-Meliodent-and-Acropars-Heat-Polymerized-Acrylic-Resins.pdf
https://www.benchchem.com/product/b1167038?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10960503/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

A detailed methodology for the compressive strength testing, as described in the comparative
study of Acropars, Acrosun, and Meliodent, is provided below.

Compressive Strength Testing Protocol

e Specimen Preparation: A total of 60 acrylic samples were fabricated, with 20 samples for
each of the three resins: Acropars, Acrosun, and Meliodent. All specimens were fabricated
under uniform conditions, adhering to the manufacturer's recommended powder-to-liquid
ratio of 3:1.

o Testing Procedure: The compressive strength of the samples was measured using a
universal testing machine. A load was applied at a crosshead speed of 1 mm/minute until the
acrylic resin sample fractured.

o Data Recording: The load at which the fracture occurred was recorded as the compressive
strength for each specimen.

 Statistical Analysis: The collected data were analyzed using a one-way analysis of variance
(ANOVA) to compare the compressive strength among the three groups. A Tukey's test was
subsequently used for pairwise comparisons between the groups, with a significance level
set at p < 0.05.[3]

Experimental Workflow Visualization

The following diagram illustrates the workflow for the compressive strength testing protocol
described above.
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Caption: Workflow for Compressive Strength Testing of Denture Base Resins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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